5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide

• Molecular Formula: C10H13N7S
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 8-amino-4-butyl-2H-purino[8,7-c][1,2,4]triazole-1-thione
• InChI: InChI=1S/C10H13N7S/c1-2-3-4-16-8-6(7(11)12-5-13-8)17-9(16)14-15-10(17)18/h5H,2-4H2,1H3,(H,15,18)(H2,11,12,13)
• InChI Key: NTIJFMVSLNVCNZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC=NC(=C2N3C1=NNC3=S)N

Description

5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide is a heterocyclic compound that belongs to the class of triazolopurines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of 5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide makes it an interesting subject for research in various scientific fields.

Preparation Methods

The synthesis of 5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the use of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole scaffold . Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives, where nucleophiles replace halogen atoms in the compound.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide can be compared with other similar compounds, such as:

1,2,4-triazolo[3,4-b][1,3,4]thiadiazines: These compounds share a similar triazole ring structure and exhibit diverse biological activities.

Triazolo[4,3-a]pyrazine derivatives: These compounds also contain a triazole ring and are studied for their antibacterial properties.

The uniqueness of 5-amino-9-butyl-9H-[1,2,4]triazolo[3,4-f]purin-3-yl hydrosulfide lies in its specific substitution pattern and the resulting biological activities, making it a valuable compound for further research and development.